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Abstract
This technical guide provides a comprehensive overview of o-toluenesulfonamide (CAS 88-

19-7), a significant chemical intermediate and plasticizer. The document details its

physicochemical properties, safety and handling protocols, and primary industrial applications.

Furthermore, it offers in-depth experimental protocols for its synthesis and characterization by

modern analytical techniques, including High-Performance Liquid Chromatography (HPLC),

Gas Chromatography-Mass Spectrometry (GC-MS), Fourier-Transform Infrared (FTIR)

Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. This guide is intended

to be a valuable resource for professionals in research, development, and quality control who

work with this compound.

Introduction
O-Toluenesulfonamide, with the CAS registry number 88-19-7, is an organic compound with

the chemical formula C₇H₉NO₂S.[1][2] Structurally, it is characterized by a sulfonamide

functional group attached to a toluene backbone at the ortho position. It is also known by

several synonyms, including 2-methylbenzenesulfonamide and toluene-2-sulfonamide.[2] This

compound serves as a crucial intermediate in the synthesis of various chemicals, most notably

as a precursor in the historical production of saccharin.[3] It also finds extensive use as a

plasticizer in various polymers.[3] A mixture of o-toluenesulfonamide and its para-isomer is
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utilized as a plasticizer for hot-melt adhesives and as a chemical intermediate for fluorescent

pigments and plasticizer resins.[3]

Physicochemical Properties
O-Toluenesulfonamide is a white to off-white crystalline powder under standard conditions. A

summary of its key physicochemical properties is presented in the tables below for easy

reference and comparison.

Table 1: General and Physical Properties of O-Toluenesulfonamide

Property Value Reference(s)

CAS Number 88-19-7 [1][2]

Molecular Formula C₇H₉NO₂S [1][2]

Molecular Weight 171.22 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 156-158 °C [3][4]

Boiling Point
Decomposes before boiling at

atmospheric pressure

Solubility in Water 1.6 g/L at 25 °C

Table 2: Chromatographic and Spectroscopic Data of O-Toluenesulfonamide

Property Value Reference(s)

Log P (Octanol-Water Partition

Coefficient)
0.84 [2]

Vapor Pressure 8.8 x 10⁻⁵ Pa at 25 °C

pKa 10.18
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Safety and Handling
O-Toluenesulfonamide is classified as a hazardous substance and requires careful handling

to minimize exposure.

Table 3: GHS Hazard Information for O-Toluenesulfonamide

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation

Carcinogenicity (Category 2) H351: Suspected of causing cancer

Specific target organ toxicity - single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A lab coat or chemical-resistant apron is necessary. In case of

potential for significant exposure, full-body protection should be considered.

Respiratory Protection: In well-ventilated areas, respiratory protection may not be required.

However, if dusts are generated, a NIOSH-approved particulate respirator is recommended.

Handling and Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Avoid dust formation and inhalation.
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Wash thoroughly after handling.

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of O-
Toluenesulfonamide.

Synthesis of O-Toluenesulfonamide
A common laboratory-scale synthesis of O-Toluenesulfonamide involves the reaction of o-

toluenesulfonyl chloride with ammonia.

Materials:

o-Toluenesulfonyl chloride

Concentrated ammonium hydroxide (28-30%)

Ice

Hydrochloric acid (HCl), concentrated

Deionized water

Beaker, magnetic stirrer, Buchner funnel, filter paper, pH paper

Procedure:

In a well-ventilated fume hood, place a beaker containing concentrated ammonium

hydroxide in an ice bath to cool.

Slowly and with constant stirring, add o-toluenesulfonyl chloride portion-wise to the cooled

ammonia solution. The reaction is exothermic and the temperature should be maintained

below 10 °C.

After the addition is complete, continue stirring the mixture in the ice bath for 30 minutes.

Remove the beaker from the ice bath and allow it to warm to room temperature while stirring

for an additional 1-2 hours.
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Filter the resulting white precipitate using a Buchner funnel and wash the solid with cold

deionized water.

To purify the product, the crude o-toluenesulfonamide can be recrystallized from a hot

water/ethanol mixture.

Dry the purified crystals in a vacuum oven at a temperature below its melting point.

Analytical Characterization
This method is suitable for determining the purity of O-Toluenesulfonamide and for

quantifying it in various matrices.[5][6]

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for MS compatibility)[6]

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water (acidified with 0.1% phosphoric acid or

formic acid). A typical gradient might start at 30% acetonitrile and increase to 70% over 15

minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 230 nm
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Injection Volume: 10 µL

Sample Preparation: Dissolve an accurately weighed amount of O-Toluenesulfonamide in

the initial mobile phase composition to a final concentration of approximately 1 mg/mL. Filter

the solution through a 0.45 µm syringe filter before injection.

GC-MS is a powerful technique for the identification and quantification of O-
Toluenesulfonamide, especially for trace analysis.[3][7]

Instrumentation:

Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Capillary column suitable for polar compounds (e.g., 5% phenyl-methylpolysiloxane, 30 m x

0.25 mm ID, 0.25 µm film thickness).[7]

GC Conditions:

Injector Temperature: 250 °C[7]

Oven Temperature Program: Initial temperature of 150 °C, hold for 2 minutes, then ramp to

280 °C at 10 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[7]

Injection Mode: Splitless (or split, depending on concentration).

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Mass Range: Scan from m/z 40 to 400.

Expected Fragmentation: The mass spectrum of O-Toluenesulfonamide is expected to

show a molecular ion peak at m/z 171, and characteristic fragment ions corresponding to the

loss of SO₂NH₂ (m/z 91, tropylium ion) and other fragments.[1][8]
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FTIR spectroscopy is used to identify the functional groups present in the O-
Toluenesulfonamide molecule.

Sample Preparation (KBr Pellet Method):[9][10]

Thoroughly grind 1-2 mg of the O-Toluenesulfonamide sample with approximately 200 mg

of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar.[10]

Transfer the mixture to a pellet press die.

Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent

pellet.[11]

Spectroscopic Conditions:

Spectral Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32

Expected Absorptions: The FTIR spectrum will show characteristic peaks for N-H stretching

(around 3300-3400 cm⁻¹), aromatic C-H stretching (around 3000-3100 cm⁻¹), S=O

stretching (asymmetric and symmetric, around 1330 and 1160 cm⁻¹ respectively), and

aromatic C=C bending vibrations.

NMR spectroscopy provides detailed information about the molecular structure of O-
Toluenesulfonamide.

Sample Preparation:

Dissolve approximately 10-20 mg of O-Toluenesulfonamide in 0.7 mL of a suitable

deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.[12][13]

¹H NMR Spectroscopic Parameters (Example on a 400 MHz spectrometer):[13]

Solvent: DMSO-d₆[12][13]
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Pulse Sequence: Standard 1D proton experiment (e.g., zg30)

Number of Scans: 16

Acquisition Time: ~3 seconds

Relaxation Delay: 2 seconds

Expected Chemical Shifts (in DMSO-d₆):

Aromatic protons: ~7.2-7.8 ppm (multiplets)

-NH₂ protons: ~7.1 ppm (broad singlet)

-CH₃ protons: ~2.4 ppm (singlet)

¹³C NMR Spectroscopic Parameters (Example on a 100 MHz spectrometer):

Solvent: DMSO-d₆

Pulse Sequence: Standard 1D carbon experiment with proton decoupling (e.g., zgpg30)

Number of Scans: 1024 or more, depending on concentration

Acquisition Time: ~1.5 seconds

Relaxation Delay: 2 seconds

Expected Chemical Shifts (in DMSO-d₆):

Aromatic carbons: ~125-145 ppm

-CH₃ carbon: ~20 ppm
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Caption: Workflow for the synthesis and purification of O-Toluenesulfonamide.
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Caption: Workflow for the analytical characterization of O-Toluenesulfonamide.

Industrial Applications of O-Toluenesulfonamide
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Caption: Major industrial applications of O-Toluenesulfonamide.

Conclusion
O-Toluenesulfonamide (CAS 88-19-7) is a versatile chemical with significant roles in various

industrial processes. A thorough understanding of its properties, safe handling procedures, and

analytical characterization is paramount for its effective and safe utilization. This technical

guide has provided a consolidated resource of this essential information, including detailed

experimental protocols and visual workflows, to aid researchers, scientists, and drug

development professionals in their work with this compound. The provided methodologies for

synthesis and analysis can serve as a valuable starting point for laboratory procedures and

further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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